2-Cyclopropoxy-N-methyl-6-nitroaniline

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-N-methyl-6-nitroaniline
• InChI: InChI=1S/C10H12N2O3/c1-11-10-8(12(13)14)3-2-4-9(10)15-7-5-6-7/h2-4,7,11H,5-6H2,1H3
• InChI Key: JSNZJVFLAAUAGV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC=C1OC2CC2)[N+](=O)[O-]

Description

2-Cyclopropoxy-N-methyl-6-nitroaniline is a nitroaniline derivative characterized by a cyclopropoxy substituent at the 2-position, an N-methyl group, and a nitro group at the 6-position. Its molecular formula is C₁₀H₁₃N₂O₃, with a calculated molecular weight of 209.21 g/mol. The cyclopropoxy group introduces steric strain due to its three-membered ring structure (bond angles ~60°), while the N-methyl group reduces hydrogen-bonding capacity compared to unsubstituted anilines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N-methyl-6-nitroaniline typically involves the nitration of aniline derivatives followed by the introduction of the cyclopropoxy and methyl groups. One common method is the nitration of N-methyl aniline to form N-methyl-6-nitroaniline, which is then reacted with cyclopropyl bromide in the presence of a base to introduce the cyclopropoxy group.

Industrial Production Methods

Industrial production of 2-Cyclopropoxy-N-methyl-6-nitroaniline may involve similar synthetic routes but on a larger scale. The process would include the careful control of reaction conditions to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N-methyl-6-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) as bases.

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products

Reduction: 2-Cyclopropoxy-N-methyl-6-aminoaniline.

Substitution: Various substituted anilines depending on the nucleophile used.

Oxidation: 2-Cyclopropoxy-N-methyl-6-nitrobenzoic acid.

Scientific Research Applications

2-Cyclopropoxy-N-methyl-6-nitroaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N-methyl-6-nitroaniline involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The cyclopropoxy group may influence the compound’s binding affinity to certain enzymes or receptors, while the methyl group can affect its overall stability and reactivity.

Comparison with Similar Compounds

2-Nitro-6-propoxyaniline (CAS: 721959-86-0)

• Molecular Formula : C₉H₁₂N₂O₃
• Molecular Weight : 196.20 g/mol
• Key Differences: Substituent: The propoxy group (C₃H₇O) lacks the ring strain of cyclopropoxy (C₃H₅O), leading to lower reactivity. Electronic Effects: Both compounds feature a nitro group (electron-withdrawing) and an alkoxy group (electron-donating via oxygen lone pairs). However, cyclopropoxy’s strained ring may enhance electron donation, subtly altering resonance effects.

Ortho-, Meta-, and Para-Nitroanilines

lists positional isomers like 2-nitroaniline (ortho), 3-nitroaniline (meta), and 4-nitroaniline (para) . Key comparisons include:

• Steric Effects : The ortho-nitro group in 2-nitroaniline creates steric hindrance, reducing stability compared to para isomers.
• Electronic Effects : In 2-Cyclopropoxy-N-methyl-6-nitroaniline, the nitro group’s position (para to cyclopropoxy) creates a push-pull electronic environment, unlike simpler nitroanilines.
• Molecular Weight : Simple nitroanilines (e.g., 2-nitroaniline, C₆H₆N₂O₂, MW 138.12 g/mol) are significantly lighter due to the absence of bulky substituents .

Nitrobenzene and N-Nitroso Compounds

• Nitrobenzene (C₆H₅NO₂): Lacks the amino group, making it less reactive in nucleophilic substitutions. Its planar structure contrasts with the steric bulk of 2-Cyclopropoxy-N-methyl-6-nitroaniline .
• This highlights the target compound’s distinct safety profile .

Physico-Chemical Properties and Reactivity

Table 1: Comparative Data for Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Reactivity Traits
2-Cyclopropoxy-N-methyl-6-nitroaniline	C₁₀H₁₃N₂O₃	209.21	Cyclopropoxy, N-methyl, nitro	High steric strain, reduced H-bonding
2-Nitro-6-propoxyaniline	C₉H₁₂N₂O₃	196.20	Propoxy, nitro	Moderate reactivity, polar solubility
2-Nitroaniline	C₆H₆N₂O₂	138.12	Nitro (ortho)	Steric hindrance, lower stability
4-Nitroaniline	C₆H₆N₂O₂	138.12	Nitro (para)	Higher stability, planar structure

Reactivity Insights:

• Cyclopropoxy vs. Propoxy : Cyclopropoxy’s ring strain increases susceptibility to ring-opening reactions, whereas propoxy’s linear chain favors stability .
• N-Methylation : The N-methyl group in the target compound reduces basicity (pKa ~1–2 units lower than unsubstituted anilines), impacting solubility and interaction with biological targets.